1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[1-(2-methylpropyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C20H30FN3O/c1-16(2)15-22-9-7-17(8-10-22)20(25)24-13-11-23(12-14-24)19-6-4-3-5-18(19)21/h3-6,16-17H,7-15H2,1-2H3
• InChI Key: XJMRLZOESHEFLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H30FN3O
• Molecular Weight: 347.5 g/mol

Description

1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine is a chemical compound that has been studied extensively for its potential therapeutic applications. The compound is a piperazine derivative and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine is not fully understood. However, it has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. The compound has also been found to modulate the activity of other neurotransmitters, including norepinephrine and glutamate.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has been found to have various biochemical and physiological effects. The compound has been found to increase serotonin and dopamine levels in the brain, leading to its potential use as an antidepressant and antipsychotic agent. It has also been found to have anxiolytic effects, reducing anxiety levels in animal models. Additionally, the compound has been found to have neuroprotective effects, potentially protecting against cell death in neurological disorders.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has several advantages for lab experiments. The compound is readily available and can be synthesized on a large scale. It has also been extensively studied, making it a well-characterized compound. However, the compound has limitations as well. Its mechanism of action is not fully understood, and its potential therapeutic applications are still being explored.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine. One direction is to further explore its potential use as an antidepressant, anxiolytic, and antipsychotic agent. Another direction is to investigate its potential use in the treatment of neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to fully understand the compound's mechanism of action and its effects on other neurotransmitters.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine involves the reaction of 2-fluoroaniline with 1-isobutyl-4-piperidone in the presence of sodium hydride and DMF. The resulting intermediate is then reacted with phosgene to yield the final product. This synthesis method has been optimized and can be carried out on a large scale.

Scientific Research Applications

1-(2-fluorophenyl)-4-[(1-isobutyl-4-piperidinyl)carbonyl]piperazine has been extensively studied for its potential therapeutic applications. The compound has been found to have potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.